Cas no 28082-50-0 (2''-Chloro-5''-nitroacetophenone)

• Product Name: 2''-Chloro-5''-nitroacetophenone
• CAS No: 28082-50-0
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• CID: 251747
• Update Time: 2024-01-26

2''-Chloro-5''-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

• 2''-Chloro-5''-nitroacetophenone

• Inchi： 1S/C8H6ClNO3/c1-5(11)7-4-6(10(12)13)2-3-8(7)9/h2-4H,1H3
• InChI Key： PNXVQYABDFYOFY-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC([N+]([O-])=O)=CC=C1Cl)C

Computed Properties

• Exact Mass: 199.004
• Monoisotopic Mass: 199.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9A^2

Experimental Properties

• Density: 1.378
• Boiling Point: 244.8 °C at 760 mmHg
• Flash Point: 101.8 °C
• Refractive Index: 1.573
• PSA: 62.89000
• LogP: 2.97400